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Compound of Interest

Compound Name: Fullerene-C84

Cat. No.: B1180186 Get Quote

Essential Safety and Handling Guide for
Fullerene-C84
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Fullerene-C84 in a laboratory setting. The information is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

While pristine fullerenes generally exhibit low toxicity, the chemical, physical, and toxicological

properties of Fullerene-C84 have not been thoroughly investigated.[1] Therefore, a

conservative, risk-based approach to handling is mandatory.

Personal Protective Equipment (PPE)
All handling of Fullerene-C84, especially in powder form, must be conducted within a certified

chemical fume hood to minimize inhalation risk.[2] The following table summarizes the required

PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1180186?utm_src=pdf-interest
https://www.benchchem.com/product/b1180186?utm_src=pdf-body
https://www.benchchem.com/product/b1180186?utm_src=pdf-body
https://apps.mnc.umn.edu/pub/msds/fullerene-c60.pdf
https://www.benchchem.com/product/b1180186?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1R_2R_3R_4S_5S_6S_8S_9S_10R_13R_16S_17R_11_ethyl_6_methoxy_13_methyl_11_azahexacyclo_7_7_2_12_5_01_10_03_8_013_17_nonadecane_4_8_16_triol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Required PPE Rationale & Specifications

Inhalation Chemical Fume Hood

All manipulations of solid

Fullerene-C84 or its solutions

must be performed in a

functioning fume hood to

prevent inhalation of airborne

particles.[1][2]

Dust Mask
Recommended when handling

large quantities.[3]

Dermal (Skin) Contact Chemical-Resistant Gloves

Handle with gloves (e.g., nitrile

or neoprene). Gloves must be

inspected before use and

disposed of after

contamination in accordance

with laboratory practices.[3]

Impervious Clothing/Lab Coat

A fully buttoned, long-sleeved

lab coat is required to protect

against skin contact.[2][3]

Ocular (Eye) Contact
Safety Glasses with Side-

Shields

Must conform to EN166 (EU)

or be NIOSH (US) approved to

protect against splashes and

airborne particles.[3]

Quantitative Safety Data
Specific occupational exposure limits for Fullerene-C84 are not available.[3] General studies

on fullerenes have noted occupational concentrations for nanoparticle fractions (< 100 nm) in

production environments to be in the range of 0.12-1.2 μg/m³, which may indicate low exposure

levels.[4] However, fullerenes tend to agglomerate into larger particles.[4]
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Parameter Value Source

Occupational Exposure Limit

(OEL)
No data available LookChem SDS[3]

Biological Limit Values No data available LookChem SDS[3]

Experimental Protocol: Safe Handling Workflow
This protocol outlines the essential steps for safely handling Fullerene-C84 during routine

laboratory procedures such as weighing and solution preparation.

1. Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Cover the work surface inside the fume hood with disposable absorbent liners.

Assemble all necessary equipment (e.g., spatulas, weigh paper, vials, solvents) within the

fume hood before commencing work.

Don all required personal protective equipment as specified in the table above.

2. Weighing the Compound (Highest Risk Step):

Perform this task inside the fume hood.

To avoid generating airborne dust, handle the container with care.

Use dedicated and clearly labeled spatulas and equipment.

Weigh the desired amount onto creased weigh paper or directly into a tared vial.

Immediately and securely close the primary container after dispensing.

3. Solution Preparation:

To minimize splashing, add the solvent to the vial containing the weighed solid using a

pipette or syringe.
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Securely cap the vial and mix using a vortexer or sonicator until the fullerene is fully

dissolved.

4. Post-Handling and Decontamination:

Wipe down all surfaces inside the fume hood with an appropriate solvent (e.g., 70% ethanol)

to decontaminate.

Carefully wipe the exterior of the primary container and any solution vials before removing

them from the fume hood.

Dispose of all contaminated disposable materials, including gloves, weigh paper, and

absorbent liners, as hazardous waste.

Operational and Disposal Plans
Storage:

Store in a cool, dry, and well-ventilated place.[3][5]

Keep the container tightly closed.[1][3][5]

Spill Management:

In case of a spill, use personal protective equipment.[3]

Avoid dust formation.[1][3]

Ensure adequate ventilation and evacuate personnel to a safe area.[3]

Sweep or shovel the spilled material and place it in a suitable, closed container for disposal.

[3]

Prevent the product from entering drains.[3]

Waste Disposal:
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All waste generated from handling Fullerene-C84 must be treated as hazardous chemical

waste.

Collect all contaminated solid materials, including used PPE, weigh paper, and absorbent

liners, in a dedicated, sealed, and clearly labeled hazardous waste bag or container.[2]

Dispose of the waste in accordance with applicable local and national regulations.[3]
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Caption: Workflow for the safe handling of Fullerene-C84 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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